4-Bromo-2-methoxybenzoyl chloride
Overview
Description
“4-Bromo-2-methoxybenzoyl chloride” is a chemical compound. Its molecular formula is C8H6BrClO2 .
Synthesis Analysis
The synthesis of “4-Bromo-2-methoxybenzoyl chloride” involves reacting benzoyl chloride with KSeCN in acetone at room temperature, followed by treatment in situ with 4-bromoaniline . Another method involves reacting 4-methoxybenzoyl chloride with potassium thiocyanate to yield an isothiocyanate derivative via a nucleophilic addition-elimination mechanism .Molecular Structure Analysis
The molecular structure of “4-Bromo-2-methoxybenzoyl chloride” can be represented as a 2D Mol file or a computed 3D SD file .Chemical Reactions Analysis
“4-Bromo-2-methoxybenzoyl chloride” reacts exothermically with bases, including amines . It is incompatible with water, strong oxidizing agents, and alcohols .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Bromo-2-methoxybenzoyl chloride” include a boiling point of 417. K and a density of 1.146 g/mL at 25 °C .Scientific Research Applications
Synthesis of Organic Compounds
“4-Bromo-2-methoxybenzoyl chloride” can be used in the synthesis of various organic compounds. The bromine atom in the compound can be replaced with other groups to form new compounds .
Reactions at the Benzylic Position
The compound can undergo reactions at the benzylic position, which is the carbon atom next to the aromatic ring . These reactions include free radical bromination and nucleophilic substitution .
Protection of Hydroxyl Groups
Similar to “4-Methoxybenzyl bromide”, “4-Bromo-2-methoxybenzoyl chloride” can potentially be used as a reagent for the protection of hydroxyl groups . The protected hydroxyl groups can then be selectively deprotected under certain conditions .
Friedel-Crafts Reaction
The compound can potentially be used in Friedel-Crafts reactions, which are a type of electrophilic aromatic substitution reaction . In these reactions, an electrophile substitutes a hydrogen atom in an aromatic compound .
Preparation of Pharmaceuticals
“4-Bromo-2-methoxybenzoyl chloride” can potentially be used in the preparation of pharmaceuticals. The bromine atom in the compound can act as a good leaving group, facilitating the formation of new bonds .
Research and Development
As a unique chemical, “4-Bromo-2-methoxybenzoyl chloride” can be used in research and development to explore its properties and potential applications .
Safety and Hazards
“4-Bromo-2-methoxybenzoyl chloride” is combustible and causes severe skin burns and eye damage . It may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, not to breathe dust, and not to ingest .
Relevant Papers A paper titled “A facile growth, optical behavior of organic nonlinear optical crystal: 4-bromo-2-methylbenzonitrile” discusses the preparation of a single organic nonlinear optical crystal at room temperature by the slow evaporation method .
Mechanism of Action
Target of Action
4-Bromo-2-methoxybenzoyl chloride is an organic compound that serves as a key intermediate in various chemical reactions . It is primarily used in the synthesis of other compounds, particularly in pharmaceutical research . The primary targets of this compound are the reactant molecules in these synthesis reactions.
Mode of Action
The compound acts as an electrophile, reacting with nucleophiles in substitution reactions . In these reactions, the chloride group (-Cl) on the benzoyl moiety is replaced by the nucleophile . This results in the formation of a new bond and the release of a chloride ion .
Biochemical Pathways
As a synthetic intermediate, 4-Bromo-2-methoxybenzoyl chloride is involved in various biochemical pathways depending on the specific synthesis process. For instance, it can be used in the synthesis of γ-secretase modulators . The exact pathways and their downstream effects would depend on the specific reactions and the compounds being synthesized.
Result of Action
The primary result of the action of 4-Bromo-2-methoxybenzoyl chloride is the formation of new organic compounds through its reactions with nucleophiles . These reactions can lead to a wide range of molecular and cellular effects, depending on the specific compounds being synthesized.
Action Environment
The action of 4-Bromo-2-methoxybenzoyl chloride is influenced by various environmental factors. For instance, the presence of water can lead to hydrolysis of the compound . Additionally, the reaction conditions, such as temperature and pH, can significantly affect the compound’s reactivity and stability . Therefore, it is typically stored in a dry, cool environment and handled under controlled conditions to prevent premature reactions .
properties
IUPAC Name |
4-bromo-2-methoxybenzoyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO2/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJJFPKWHYNJAKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Br)C(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.49 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methoxybenzoyl chloride | |
CAS RN |
5213-16-1 | |
Record name | 4-bromo-2-methoxybenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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